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Compound of Interest

Compound Name: Sodium houttuyfonate

Cat. No.: B1191549

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic interactions between Sodium
Houttuyfonate (SH) and other traditional Chinese medicine (TCM) extracts. The focus is on
antibacterial, anti-inflammatory, and antiviral activities, supported by experimental data and

detailed protocols.

Sodium Houttuyfonate, a stable derivative of houttuynin from Houttuynia cordata, is known for
its broad-spectrum antibacterial, anti-inflammatory, and antiviral properties.[1][2] Emerging
research indicates that its therapeutic efficacy can be significantly enhanced when used in
combination with other TCM extracts, offering promising avenues for the development of novel
therapies.

l. Synergistic Antibacterial Effects

The combination of Sodium Houttuyfonate and its more stable form, Sodium New
Houttuyfonate (SNH), with other TCM-derived compounds has shown significant synergistic
activity against various bacterial strains, including drug-resistant variants.

A. Combination with Berberine

Berberine, an isoquinoline alkaloid isolated from plants such as Coptis chinensis and
Phellodendron chinense, exhibits synergistic antibacterial effects when combined with SNH,
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particularly against Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-

intermediate Staphylococcus aureus (VISA).

Quantitative Data Summary:

_ Compound
Organism(s) Combination

Key Findings Reference(s)

Methicillin-resistant

Staphylococcus Sodium New
aureus (MRSA), Houttuyfonate (SNH)
Vancomycin- and Berberine

intermediate S.
aureus (VISA)

Chloride (BBR)

SNH exhibited anti-
MRSA activity with a
MIC90 of 64 pg/mL,
while BBR showed
weaker activity with a
MIC90 of 512 pg/mL.
In combination with
1/2 MIC of SNH, the
MIC of BBR
decreased by 4 to 64-
fold. Time-kill assays SR
demonstrated a
synergistic
bactericidal action
against both growing
and persistent MRSA
and VISA strains. The
combination was also
effective in eradicating

persister cells.

Heteroresistant Sodium Houttuyfonate

Pseudomonas (SH) and Meropenem

aeruginosa (MEM)

The MIC of SH was
4,000 yg/mL. The
Fractional Inhibitory
Concentration Index
(FICI) for the

combination was <0.5,

[elr71el

indicating a

synergistic effect.
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Mechanism of Synergistic Action:

The synergistic effect of SNH and Berberine is attributed to the disruption of the bacterial cell
membrane by SNH. This disruption increases the permeability of the cell membrane, facilitating
the entry of Berberine into the bacterial cell to exert its antibacterial effect. This mechanism is
supported by scanning electron microscopy, which revealed a "rough" cell surface with granular
formations, suggesting leakage of cellular contents after treatment with the SNH-Berberine
combination.[3][4][5]
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Sodium New
Houttuyfonate (SNH)

Bacterial Cell
Membrane

Increased Membrane
Permeability

Berberine (BBR)

Increased Berberine
Influx
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Pro-inflammatory
Cytokines (IL-1pB, IL-6, TNF-a)

inhibits -

Sodium

Houttuyfonate inhibits

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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